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Compound of Interest

Compound Name: Hexanedioic acid, sodium salt (1:)

Cat. No.: B3254173 Get Quote

Monosodium Adipate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of monosodium adipate, also known

as sodium hydrogen adipate. The document details its chemical and physical properties,

outlines a general synthesis protocol, and discusses its potential applications, with a focus on

its relevance to the scientific and drug development communities.

Core Chemical and Physical Data
Monosodium adipate is the monosodium salt of adipic acid, a six-carbon dicarboxylic acid. Its

chemical identity is defined by the CAS number 18996-34-4.[1][2] The molecular formula for

monosodium adipate is C6H9NaO4.[1]

A summary of its key identifiers and computed physicochemical properties is presented in Table

1. It is important to note that while computed data are available, experimentally determined

values for properties such as melting and boiling points are not readily found in the literature.
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Identifier/Property Value Source

CAS Number 18996-34-4 [1]

Molecular Formula C6H9NaO4 [1]

Molecular Weight 168.12 g/mol [1]

IUPAC Name sodium;5-carboxypentanoate [1]

Synonyms
Sodium hydrogen adipate,

Adipic acid monosodium salt
[1]

Appearance White odorless powder

Solubility
Freely soluble in water, soluble

in ethanol

Computed Hydrogen Bond

Donor Count
1 [1]

Computed Hydrogen Bond

Acceptor Count
4 [1]

Computed Rotatable Bond

Count
4 [1]

Computed Topological Polar

Surface Area
80.3 Å² [1]

Synthesis of Monosodium Adipate
A specific, peer-reviewed synthesis protocol for monosodium adipate is not readily available in

the scientific literature. However, it can be prepared by the partial neutralization of adipic acid

with one molar equivalent of a sodium base, such as sodium hydroxide. The general reaction is

as follows:

HOOC(CH₂)₄COOH + NaOH → NaOOC(CH₂)₄COOH + H₂O

Experimental Protocol: General Neutralization

This protocol describes a general method for the synthesis of monosodium adipate.
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Dissolution: Dissolve one molar equivalent of adipic acid in a suitable solvent, such as

ethanol or a mixture of ethanol and water, with gentle heating.

Titration: Slowly add one molar equivalent of a standardized sodium hydroxide solution to the

adipic acid solution while stirring continuously. Monitor the pH of the solution; the endpoint

for the formation of the monosodium salt will be at the first equivalence point.

Isolation: After the addition of the sodium hydroxide is complete, the solvent can be removed

under reduced pressure to yield the crude monosodium adipate.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as an ethanol/water mixture.

Drying: The purified crystals should be dried in a vacuum oven to remove any residual

solvent.

The workflow for this generalized synthesis is depicted in the following diagram.
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Synthesis Workflow

Adipic Acid
(1 molar equivalent)

Dissolution in Ethanol/Water Sodium Hydroxide
(1 molar equivalent)

Slow Addition & Stirring
(pH Monitoring)

Solvent Removal
(Reduced Pressure)

Recrystallization

Vacuum Drying

Pure Monosodium Adipate

Click to download full resolution via product page

A generalized workflow for the synthesis of monosodium adipate.

Applications and Relevance to Drug Development
While specific applications of monosodium adipate are not extensively documented, the

properties of adipic acid and its salts suggest several potential uses in research and the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b3254173?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3254173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pharmaceutical industry. Adipates, in general, are used as buffering agents and acidity

regulators.

In the context of drug development, adipic acid is used in the production of polymers and

plasticizers. Its salts may be explored for their utility in drug formulations to enhance stability

and modify release profiles. The dicarboxylate nature of the adipate moiety makes it a

candidate for use in the formation of co-crystals or salts with active pharmaceutical ingredients

(APIs) to improve their physicochemical properties, such as solubility and bioavailability.

The potential applications are summarized in the logical diagram below.

Potential Applications of Monosodium Adipate

Drug Formulation

Monosodium Adipate

Buffering Agent / pH Modifier Pharmaceutical Excipient Polymer Synthesis

Drug Delivery Systems API Stability Enhancement Modified Release Profiles Solubility Improvement
(Salt/Co-crystal Formation)

Click to download full resolution via product page

Logical relationships of potential applications for monosodium adipate.

Safety and Handling
Detailed toxicological data for monosodium adipate are not available. However, the safety data

for adipic acid indicates that it can cause serious eye irritation.[3][4][5][6][7] It is also noted that

breathing in the dust may result in respiratory irritation.[3] Standard laboratory safety

precautions should be taken when handling monosodium adipate, including the use of personal

protective equipment such as safety glasses, gloves, and a lab coat. Handling should be

performed in a well-ventilated area to avoid inhalation of any dust.
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Conclusion
Monosodium adipate is a chemical compound with defined molecular formula and CAS

number. While computed physicochemical data are available, there is a notable lack of

comprehensive experimental data and specific applications in the scientific literature. Its

potential as a buffering agent and a component in pharmaceutical formulations warrants further

investigation by the research and drug development communities. The generalized synthesis

protocol provided in this guide offers a starting point for its preparation and subsequent study.

As with any chemical, appropriate safety measures should be followed during its handling and

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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